Cas no 65939-03-9 (5-nitroso-1H-indeno[1,2-b]pyridine)

5-nitroso-1H-indeno[1,2-b]pyridine structure
65939-03-9 structure
Product Name:5-nitroso-1H-indeno[1,2-b]pyridine
CAS No:65939-03-9
MF:C12H8N2O
MW:196.20472240448
CID:2794970
PubChem ID:671258
Update Time:2025-07-18

5-nitroso-1H-indeno[1,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • AKOS015991641
    • 5H-indeno[1,2-b]pyridin-5-one oxime
    • PD130494
    • PD127978
    • 5H-Indeno[1,2-b]pyridin-5-one, oxime
    • 65939-03-9
    • SR-01000530935-1
    • DTXSID40350031
    • Oprea1_302277
    • SR-01000530935
    • N-[(5E)-5H-indeno[1,2-b]pyridin-5-ylidene]hydroxylamine
    • 10E-046
    • AKOS001685695
    • 5-(hydroxyimino)indeno[3,2-b]pyridine
    • N-[(5Z)-5H-INDENO[1,2-B]PYRIDIN-5-YLIDENE]HYDROXYLAMINE
    • 5-nitroso-1H-indeno[1,2-b]pyridine
    • Inchi: 1S/C12H8N2O/c15-14-12-9-5-2-1-4-8(9)11-10(12)6-3-7-13-11/h1-7,13H
    • InChI Key: GQZWIMIPMYKKCZ-UHFFFAOYSA-N
    • SMILES: O=NC1=C2C=CC=CC2=C2C1=CC=CN2

Computed Properties

  • Exact Mass: 196.063662883g/mol
  • Monoisotopic Mass: 196.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.2Ų

5-nitroso-1H-indeno[1,2-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625862-1mg
5H-indeno[1,2-b]pyridin-5-one oxime
65939-03-9 98%
1mg
¥556.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625862-2mg
5H-indeno[1,2-b]pyridin-5-one oxime
65939-03-9 98%
2mg
¥555.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625862-5mg
5H-indeno[1,2-b]pyridin-5-one oxime
65939-03-9 98%
5mg
¥646.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625862-10mg
5H-indeno[1,2-b]pyridin-5-one oxime
65939-03-9 98%
10mg
¥891.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625862-20mg
5H-indeno[1,2-b]pyridin-5-one oxime
65939-03-9 98%
20mg
¥1407.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625862-25mg
5H-indeno[1,2-b]pyridin-5-one oxime
65939-03-9 98%
25mg
¥1428.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625862-50mg
5H-indeno[1,2-b]pyridin-5-one oxime
65939-03-9 98%
50mg
¥1440.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625862-100mg
5H-indeno[1,2-b]pyridin-5-one oxime
65939-03-9 98%
100mg
¥2058.00 2024-05-04

Additional information on 5-nitroso-1H-indeno[1,2-b]pyridine

Introduction to 5-nitroso-1H-indeno[1,2-b]pyridine (CAS No. 65939-03-9)

5-nitroso-1H-indeno[1,2-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 65939-03-9, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the nitroso-substituted indeno[1,2-b]pyridine class, a structural motif known for its potential biological activity and synthetic utility. The unique arrangement of nitrogen and oxygen atoms in its molecular framework imparts distinct chemical properties, making it a subject of interest for further exploration in drug discovery and development.

The structural core of 5-nitroso-1H-indeno[1,2-b]pyridine consists of an indeno[1,2-b]pyridine scaffold, which is a fused bicyclic system comprising a benzene ring and a pyridine ring. The presence of a nitroso group (–NO) at the 5-position of the indeno[1,2-b]pyridine ring introduces electrophilic and nucleophilic reactivity, enabling diverse chemical transformations and interactions with biological targets. This feature has positioned the compound as a valuable intermediate in synthesizing more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in nitroso-containing heterocycles due to their reported bioactivity across various therapeutic areas. Studies have demonstrated that nitroso compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, cancer progression, and microbial infections. The 5-nitroso-1H-indeno[1,2-b]pyridine molecule has been investigated for its potential role in modulating these pathways, with preliminary findings suggesting promising results in preclinical models.

One of the most compelling aspects of 5-nitroso-1H-indeno[1,2-b]pyridine is its synthetic accessibility. Researchers have developed efficient methodologies for its preparation, leveraging readily available starting materials and catalytic systems. These synthetic routes not only enhance the scalability of the compound but also allow for structural modifications to explore its pharmacological potential further. The ability to functionalize the indeno[1,2-b]pyridine core at multiple positions provides a rich palette for medicinal chemists to design derivatives with enhanced potency and selectivity.

Recent advancements in computational chemistry have also contributed to the understanding of 5-nitroso-1H-indeno[1,2-b]pyridine's interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins relevant to therapeutic intervention, offering insights into how this compound might modulate biological processes. These computational approaches complement experimental efforts by predicting binding affinities and optimizing lead structures before they enter more costly and time-consuming phases of drug development.

The pharmacological profile of 5-nitroso-1H-indeno[1,2-b]pyridine has been explored in several preclinical studies. Notably, researchers have examined its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Initial data suggest that this compound may inhibit these enzymes through mechanisms distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs), potentially offering a new therapeutic strategy for managing chronic inflammatory conditions.

Moreover, the antitumor potential of 5-nitroso-1H-indeno[1,2-b]pyridine has been investigated in cell culture and animal models. Studies have shown that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting key survival pathways. The nitroso group's ability to generate reactive oxygen species (ROS) under physiological conditions may contribute to this pro-apoptotic effect. These findings highlight the compound's promise as a candidate for further development into an anticancer agent.

The safety profile of 5-nitroso-1H-indeno[1,2-b]pyridine is another critical aspect that has been addressed in recent research. While initial studies suggest that it exhibits moderate toxicity at higher doses, no significant adverse effects were observed at lower concentrations relevant for therapeutic use. Further toxicological assessments are warranted to fully characterize its safety margins before considering clinical translation.

In conclusion,5-nitroso-1H-indeno[1,2-b]pyridine (CAS No. 65939-03-9) represents a fascinating molecule with diverse biological activities and synthetic advantages. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting inflammation, cancer, and other diseases. As research continues to uncover new insights into its pharmacology and mechanism of action,5-nitroso-1H-indeno[1,2-b]pyridine is poised to play an increasingly important role in medicinal chemistry and drug discovery efforts worldwide.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.